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Abstract

Dimethylammonium dimethylcarbamate (DIMCARB), a compound formed from the simple
reaction of dimethylamine and carbon dioxide, has garnered significant interest as a versatile
solvent, particularly within the realm of green chemistry.[1][2] This technical guide provides a
comprehensive overview of the discovery, history, synthesis, physicochemical properties, and
applications of DIMCARB. Detailed experimental protocols, quantitative data, and
visualizations of its chemical behavior are presented to serve as a valuable resource for
researchers and professionals in chemistry and drug development. While DIMCARB is
primarily recognized for its industrial applications as a switchable-polarity solvent, this guide
also addresses the current understanding of its biological activity, or lack thereof, to provide a
complete scientific profile.

Introduction

Dimethylammonium dimethylcarbamate, often abbreviated as DIMCARB, is an ionic liquid
that exists as a clear, colorless to light yellow liquid at room temperature.[1][3] It is the salt
formed from the reaction of two equivalents of dimethylamine with one equivalent of carbon
dioxide.[2] The compound's unique properties, most notably its ability to be "distilled" and its
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classification as a switchable-polarity solvent, have made it a subject of academic and
industrial research.[2] This guide will delve into the fundamental aspects of DIMCARB, from its
historical context to its modern-day applications.

Discovery and History

The precise historical account of the first synthesis and characterization of
dimethylammonium dimethylcarbamate is not well-documented in readily available scientific
literature. However, the underlying reaction between secondary amines and carbon dioxide to
form carbamates has been a known chemical principle for many decades. The large-scale
industrial production and detailed investigation of DIMCARB appear to be more recent, driven
by the growing interest in ionic liquids and environmentally benign solvent systems. A notable
milestone in its industrial application is a 1960 patent detailing a process for the production of
liquid dimethylammonium dimethylcarbamate from gaseous carbon dioxide and
dimethylamine, highlighting its relevance in industrial chemistry from that period.[4] Research in
the late 20th and early 21st centuries has further elucidated its properties and expanded its
applications, particularly as a "green" solvent.[2]

Physicochemical Properties

A summary of the key physicochemical properties of dimethylammonium dimethylcarbamate
Is presented in the table below. This data has been compiled from various chemical suppliers
and scientific publications.
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Property Value References
Molecular Formula C5H14N202 [11[3]
Molecular Weight 134.18 g/mol [1][3]
CAS Number 4137-10-4 [1][3]
Appearance C.:Ieér colorless to light yellow e
liquid
Boiling Point 60-61 °C (decomposes) [1][3]
Density 1.05 g/mL at 25 °C [11[3]

Refractive Index (n20/D)

1.454

[1]

Flash Point 13 °C (55.4 °F)
N Water (Soluble), Chloroform
Solubility ) ] [1][5]
(Sparingly), Methanol (Slightly)
Synthesis

The synthesis of dimethylammonium dimethylcarbamate is a straightforward acid-base

reaction between a Lewis acid (carbon dioxide) and a Lewis base (dimethylamine).

General Reaction

2 (CHs)2NH + COz2 = [(CH3)2NH2]*[(CH3)2NCOO]~

Experimental Protocols

4.2.1. Laboratory Scale Synthesis

This protocol describes a common laboratory-scale synthesis of dimethylammonium

dimethylcarbamate.

o Materials:

o Dimethylamine solution (e.g., 40% in water or anhydrous in a suitable solvent)
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[e]

Dry ice (solid carbon dioxide)

o

Anhydrous, aprotic solvent (e.g., toluene or hexane)

[¢]

Reaction flask equipped with a magnetic stirrer and a drying tube

[¢]

Low-temperature bath (e.g., ice-salt or dry ice-acetone)

e Procedure:

o In a fume hood, charge the reaction flask with a solution of dimethylamine in the chosen
anhydrous, aprotic solvent.

o Cool the flask to 0 °C or below using the low-temperature bath.

o While stirring vigorously, slowly add small pieces of dry ice to the dimethylamine solution.
An exothermic reaction will occur, and the temperature should be carefully monitored and
maintained below 10 °C.

o Continue adding dry ice until the reaction ceases (i.e., no more gas evolution is observed
upon addition of fresh dry ice).

o Allow the reaction mixture to slowly warm to room temperature.

o The product, dimethylammonium dimethylcarbamate, will typically separate as a liquid
phase. If a solvent was used, it can be removed under reduced pressure.

e Purification and Characterization:

o Due to its thermal lability, distillation is performed with care. The compound can be purified
by heating to around 60 °C, at which point it decomposes back into dimethylamine and
carbon dioxide, which can then be recondensed and collected in a cooled receiver to
reform the product.[2]

o The structure can be confirmed using spectroscopic methods as described in the following
section.

4.2.2. Industrial Scale Synthesis
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An industrial process for the production of dimethylammonium dimethylcarbamate has been
patented.[4] This process involves the controlled exothermic reaction of gaseous
dimethylamine and carbon dioxide in a reactor system designed to efficiently manage the heat
of reaction and separate the liquid product from unreacted gaseous starting materials.[4]

Spectroscopic Data

Detailed spectroscopic data for dimethylammonium dimethylcarbamate is not widely
published. However, the expected spectral characteristics can be inferred from its structure,
which consists of a dimethylammonium cation and a dimethylcarbamate anion.

e 1H NMR: The proton NMR spectrum is expected to show signals corresponding to the methyl
protons of both the cation and the anion, as well as the N-H protons of the
dimethylammonium cation. Due to the symmetry within each ion, two main signals for the
methyl groups would be anticipated.

e 13C NMR: The carbon-13 NMR spectrum should display distinct signals for the methyl
carbons of the dimethylammonium and dimethylcarbamate ions, in addition to the carbonyl
carbon of the carbamate.

o FTIR: The infrared spectrum is expected to exhibit characteristic absorption bands for N-H
stretching in the ammonium ion, C-H stretching of the methyl groups, and a strong
absorption for the C=0 stretching of the carbamate group.[2]

o Mass Spectrometry: Mass spectrometry of this ionic compound would likely show
fragmentation patterns corresponding to the dimethylammonium cation and the
dimethylcarbamate anion and their subsequent fragments.[2]

Applications

The primary application of dimethylammonium dimethylcarbamate is as a "switchable-
polarity solvent”. This property allows for its use in various chemical processes where a change
in solvent polarity is advantageous for reaction control or product separation.

o Chemical Synthesis: It serves as a reusable reaction medium for various organic syntheses,
such as the synthesis of monoarylidene cyclopentanones.[1]
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o Extractions: It has been utilized for the distillation extraction of tannins from plant materials.

[1]

o Electrochemistry: DIMCARB has been employed in the electrodeposition of silver and lead.

[1]

o Nanomaterial Synthesis: It has found use in the synthesis of silver and gold nanostructures.

[1]

Biological Activity and Toxicology

There is a lack of significant research into the pharmacological activity of dimethylammonium
dimethylcarbamate. Its primary applications are in industrial and chemical synthesis, and it is
not recognized as a therapeutic agent. Toxicological data is also limited, but due to its
components, dimethylamine and its potential to react with nitrites to form nitrosamines, it
should be handled with appropriate safety precautions. The compound is classified as a
flammable liquid and can cause skin and eye irritation.

Visualizations
Synthesis Workflow

The following diagram illustrates the general workflow for the laboratory synthesis of
dimethylammonium dimethylcarbamate.
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Caption: A simplified workflow for the synthesis of Dimethylammonium Dimethylcarbamate.

Switchable Polarity Mechanism

The switchable polarity of dimethylammonium dimethylcarbamate is a key feature. In its
ionic form, it is a relatively polar solvent. Upon heating, it undergoes a reversible decomposition
to the less polar dimethylamine and non-polar carbon dioxide. This process is illustrated below.
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Caption: The reversible equilibrium of Dimethylammonium Dimethylcarbamate.

Conclusion

Dimethylammonium dimethylcarbamate is a compound with a simple yet elegant chemistry
that has found a significant niche in modern chemical applications, particularly as a switchable-
polarity solvent. While its historical origins are not prominently documented, its utility in green
chemistry is well-established. This guide has provided a comprehensive overview of its
synthesis, properties, and applications, drawing from available scientific literature and chemical
data sources. The absence of known biological or pharmacological activity defines its role as
an industrial and laboratory chemical rather than a therapeutic agent. The detailed information
and visualizations presented herein are intended to equip researchers, scientists, and drug
development professionals with a thorough understanding of this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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